Cas no 828271-40-5 (Cyclohexanecarboxylic acid, 4-ethyl-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-ethyl-, methyl ester
• CAS No: 828271-40-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 681513
• PubChem ID: 15032104
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-ethyl-, methyl ester
• methyl 4-ethylcyclohexane-1-carboxylate
• SCHEMBL5543322
• 4-ethyl-cyclohexanecarboxylic acid methyl ester
• 828271-40-5
• SCHEMBL358775
• Methyl 4-ethylcyclohexanecarboxylate
• SCHEMBL15200264
• MFCD27929332
• DTXSID30567232
• YSEHHONJTYBLJV-UHFFFAOYSA-N

• Inchi： 1S/C10H18O2/c1-3-8-4-6-9(7-5-8)10(11)12-2/h8-9H,3-7H2,1-2H3
• InChI Key： YSEHHONJTYBLJV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų